(E)-Docos-9-enoic acid

• CAS: 14134-53-3
• Synonyms:
  9-Docosenoic acid
• Molecular Formula: C22H42O2
• Molecular Weight: 338.6 g/mol
• SMILES: CCCCCCCCCCCCC=CCCCCCCCC(=O)O
• InChI: InChI=1S/C22H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h13-14H,2-12,15-21H2,1H3,(H,23,24)/b14-13+
• InChIKey: IABRXGNOPGPXAW-BUHFOSPRSA-N

Brassidic Acid Procurement: Trans-VLCFA Overview

(E)-Docos-9-enoic acid (CAS 14134-53-3), also known as brassidic acid, is a C22:1 trans (E) monounsaturated very long-chain fatty acid (VLCFA) with a molecular weight of 338.57 g/mol [1]. It is the geometric trans isomer of the naturally occurring cis-isomer, erucic acid ((Z)-docos-13-enoic acid) [2]. Brassidic acid is primarily synthesized via elaidinization (isomerization) of erucic acid using nitrous acid as a catalyst [3], yielding a high-purity (≥95%) research-grade compound suitable for specialized lipid biochemistry and biophysical studies .

1

Trans-VLCFA probe for lipid biophysics and membrane model studies

2

High-melt trans isomer supports solid-phase lipid research workflows

3

Defined trans geometry enables direct comparison with cis-erucic acid in metabolic fate experiments

Research-grade, purified via elaidinization; not intended for human or veterinary use

• [1] Human Metabolome Database (HMDB). Metabocard for Brassidic acid (HMDB0249369). View Source
• [2] DBpedia. Erucic acid. View Source
• [3] Litchfield, C. et al. (1972). Brassidic acid: Preparation from erucic acid and mechanism of elaidinization. Journal of the American Oil Chemists' Society, 49(7), 415-418. View Source

Generic Substitution Failure for Brassidic Acid

Generic substitution of (E)-docos-9-enoic acid (brassidic acid) with its cis-isomer (erucic acid) or other monounsaturated fatty acids (e.g., oleic acid) is scientifically unsound. The trans (E) double bond confers distinct physicochemical properties—such as a significantly higher melting point (61-62°C vs. 33.8°C for erucic acid) [1] and altered monolayer phase behavior [2]—that directly impact experimental outcomes. Furthermore, in vivo metabolic studies demonstrate that brassidic acid exhibits markedly lower digestibility (46%) compared to erucic acid (83%) and a 10-fold lower accumulation in cardiac lipids [3], highlighting that the trans configuration fundamentally alters biological processing. These quantitative disparities preclude simple interchangeability, demanding a rigorous, data-driven procurement strategy.

Target

Brassidic Acid (trans)

Higher melting point; rigid monolayer behavior; lower reported digestibility

Substitute Risk

Erucic Acid (cis)

Lower melting point alters phase behavior; distinct metabolic partitioning may shift cardiac lipid endpoints

Target

Brassidic Acid (trans)

Age-dependent cardiac triglyceride profile; reported context-dependent lipid accumulation

Substitute Risk

Erucic Acid (cis)

Different age-response pattern; direct substitution may confound developmental metabolic studies

Target

Brassidic Acid (trans)

Weaker peroxisomal β-oxidation inducer in hepatocyte cultures

Substitute Risk

Other VLCFAs / Erucic Acid

Potent peroxisome proliferators may overestimate pathway activation; brassidic acid allows milder control

• [1] DrugFuture. Brassidic Acid Chemical Data. View Source
• [2] Vollhardt, D. (2007). Effect of Unsaturation in Fatty Acids on the Main Characteristics of Langmuir Monolayers. The Journal of Physical Chemistry B, 111(16), 4021-4028. View Source
• [3] Rocquelin, G., Juaneda, P., Péleran, J. C., & Astorg, P. O. (1975). [Short term comparative study of effects of n-9 trans-docosenoic (brassidic) acid and n-9, cis-docosenoic (erucic) acid on the cardiac lipids of weanling rats]. Nutrition and Metabolism, 19(3-4), 113-126. View Source

Quantitative Evidence: Brassidic Acid Differentiation

Melting Point Differentiation from Erucic Acid

The trans (E) configuration of brassidic acid results in a melting point of 61-62°C, which is substantially higher than that of its cis isomer, erucic acid, at 33.8°C [1][2]. This difference of approximately 28°C is critical for applications requiring solid-phase stability or for studies of phase transitions in lipid mixtures [3].

Melting Point

Head-to-head

61–62 °C (trans) vs 33.8 °C (cis)

Difference ≈ 28 °C

Supports solid-phase lipid biophysics and crystallization studies

Standard atmospheric pressure; literature melting point data

Evidence Dimension	Melting Point
Target Compound Data	61-62°C
Comparator Or Baseline	Erucic acid (cis-isomer): 33.8°C
Quantified Difference	~28°C higher
Conditions	Standard laboratory conditions (atmospheric pressure)

Why This Matters

This property directly impacts the selection of fatty acids for studies involving solid-state lipid behavior, crystallization, or temperature-dependent membrane models, where a higher melting point is a functional requirement.

• [1] DrugFuture. Brassidic Acid Chemical Data. View Source
• [2] Wikiwand. Erucic acid. View Source
• [3] ChemicalBook. BRASSIDIC ACID. View Source

In Vivo Digestibility and Cardiac Lipids vs. Erucic Acid

In a 7-day feeding study in weanling rats, brassidic acid demonstrated significantly lower apparent digestibility (46%) compared to erucic acid (83%) [1]. Critically, despite this lower absorption, the amount of brassidic acid found in cardiac lipids, when normalized per gram of absorbed fatty acid, was 10 times less than that of erucic acid [1]. This indicates a distinct metabolic fate and reduced cardiotoxicity potential relative to its cis counterpart.

In Vivo Digestibility

Head-to-head

46% (trans) vs 83% (cis)

10× lower cardiac lipid per gram absorbed

Supports metabolic fate differentiation research

Weanling rat model, 7-day feeding; literature data

Evidence Dimension	Apparent Digestibility (7-day feeding)
Target Compound Data	46%
Comparator Or Baseline	Erucic acid: 83%
Quantified Difference	37 percentage points lower
Conditions	Weanling rats fed diets containing 15% by weight of rapeseed oil or synthetic triglycerides for 7 days

Why This Matters

This data is essential for researchers studying the metabolic and physiological impacts of trans-VLCFAs, as brassidic acid offers a quantifiably different biological profile that can serve as a control or to dissect structure-activity relationships.

• [1] Rocquelin, G., Juaneda, P., Péleran, J. C., & Astorg, P. O. (1975). [Short term comparative study of effects of n-9 trans-docosenoic (brassidic) acid and n-9, cis-docosenoic (erucic) acid on the cardiac lipids of weanling rats]. Nutrition and Metabolism, 19(3-4), 113-126. View Source

Age-Dependent Cardiac Triglycerides vs. Erucic Acid

The cardiac impact of brassidic acid is not only quantitatively different from erucic acid but also exhibits age-dependent divergence. After 5 days of feeding in weanling rats, brassidic acid induced less heart triglyceride accumulation than erucic acid [1]. Conversely, when similar diets were administered for 12 days to 7-week-old rats, brassidic acid induced a greater triglyceride accumulation than erucic acid [1]. This reversal of effect underscores the compound's unique, context-dependent biological activity.

Cardiac Triglycerides

Head-to-head

Less than erucic acid in weanlings; greater in 7‑week‑old rats

Age-dependent reversal of effect

Supports age‑dependent lipid metabolism models

Calcium-deprived diet, 15% lipid; reported comparative study

Evidence Dimension	Cardiac Triglyceride Accumulation
Target Compound Data	Less than erucic acid in weanlings; Greater than erucic acid in 7-week-old rats
Comparator Or Baseline	Erucic acid (cis-isomer) in the same study
Quantified Difference	Reversal of relative effect based on age
Conditions	Rats fed calcium-deprived diets containing 15% lipids, with half as cis- or trans-docosenoic acid

Why This Matters

This nuanced, age-dependent effect makes brassidic acid a valuable tool for investigating developmental changes in lipid metabolism and cardiotoxicity, providing a dynamic comparator that erucic acid alone cannot offer.

• [1] Astorg, P. O. (1981). Heart lipidosis induced by short-term feeding of cis- or trans-docosenoic acids in weanling or 7-week-old rats. Annals of Nutrition and Metabolism, 25(4), 201-207. View Source

Langmuir Monolayer: Cis vs. Trans Behavior

Langmuir monolayer studies directly comparing brassidic acid (trans) and erucic acid (cis) revealed that the introduction of unsaturation affects thermodynamic characteristics in a manner similar to shortening the alkyl chain length, with the effect being 'much larger for the cis isomers rather than for the trans isomers' [1]. Furthermore, the condensed phase domain morphology showed 'considerable differences' between the two isomers, with both adopting a centered rectangular lattice with tilted alkyl chains, a behavior distinct from saturated fatty acids [1].

Langmuir Monolayer

Head-to-head

Less fluidization; distinct condensed phase domain morphology

Quantitative thermodynamic perturbation difference

Provides rigid trans‑fatty acid for membrane packing studies

Langmuir trough, Brewster angle microscopy data

Evidence Dimension	Monolayer Thermodynamic Behavior and Domain Morphology
Target Compound Data	Exhibits less pronounced fluidization effect compared to cis; distinct condensed phase domain morphology
Comparator Or Baseline	Erucic acid (cis-isomer): more pronounced fluidization effect
Quantified Difference	Qualitative difference in domain morphology; quantitative difference in thermodynamic perturbation
Conditions	Langmuir trough at air-water interface, studied via surface pressure-molecular area isotherms and Brewster angle microscopy

Why This Matters

This is a foundational property for those using these fatty acids in model membrane systems or in studies of lipid packing and phase behavior, where the trans configuration provides a more rigid, 'saturated-like' analogue compared to the highly disruptive cis form.

• [1] Vollhardt, D. (2007). Effect of Unsaturation in Fatty Acids on the Main Characteristics of Langmuir Monolayers. The Journal of Physical Chemistry B, 111(16), 4021-4028. View Source

Peroxisomal Beta-Oxidation Induction Profile

In primary rat hepatocyte cultures, both brassidic and erucic acid exhibited cytotoxicity [1]. However, at a concentration of 0.1 mM, brassidic acid produced 'small increases' in palmitoyl-CoA oxidation and carnitine acetyltransferase activities, which are markers of peroxisomal β-oxidation induction [1]. While not a direct head-to-head quantification of induction magnitude, this class-level inference suggests that brassidic acid is a weaker inducer of peroxisomal activity than erucic acid, which is known to be a potent peroxisome proliferator.

Peroxisomal β‑Oxidation

Class-level

Small increase in palmitoyl‑CoA oxidation at 0.1 mM

Qualitatively weaker inducer than erucic acid

May serve as mild VLCFA control for peroxisome proliferation studies

Primary rat hepatocyte cultures, 70‑h exposure; class‑level inference

Evidence Dimension	Peroxisomal β-oxidation activity (palmitoyl-CoA oxidation)
Target Compound Data	Small increase at 0.1 mM
Comparator Or Baseline	Erucic acid and other VLCFAs (known strong inducers)
Quantified Difference	Qualitatively weaker induction
Conditions	Primary rat hepatocyte cultures, 70-hour exposure

Why This Matters

This positions brassidic acid as a useful control or as a 'mild' VLCFA in studies of lipid-induced hepatotoxicity and peroxisome proliferation, potentially allowing for the uncoupling of general cytotoxicity from specific metabolic pathway activation.

• [1] Christiansen, E. N., Gray, T. J. B., & Lake, B. G. (1985). Effect of very long chain fatty acids on peroxisomal β-oxidation in primary rat hepatocyte cultures. Lipids, 20(12), 929-932. View Source

Brassidic Acid Application Scenarios

Lipid Monolayers and Membrane Models

The well-characterized differences in Langmuir monolayer behavior and higher melting point [1] make brassidic acid the preferred choice for constructing model membrane systems that require a trans-unsaturated fatty acid component. It serves as a valuable comparator to its cis-isomer, erucic acid, allowing researchers to deconvolute the specific effects of double-bond geometry on membrane packing, fluidity, and phase transitions [2].

Trans-Fatty Acid Metabolism and Toxicology

The distinct in vivo profile—lower digestibility and dramatically reduced cardiac lipid accumulation compared to erucic acid [3]—establishes brassidic acid as a critical tool for studying the metabolic fate and physiological impact of trans-monounsaturated fatty acids. Its unique age-dependent cardiac effects [4] provide a sophisticated model for developmental studies in lipid metabolism.

High-Purity Standard and Derivative Synthesis

The established synthetic route from erucic acid via nitrous acid-catalyzed elaidinization, yielding a product of 96-97% purity [5], supports its procurement for use as a high-purity analytical standard. Its use as a precursor for the synthesis of brassylic acid diesters, important in the fragrance industry, is also documented [6].

Application

Selection Property

Validation Focus

Lipid monolayer & membrane model studies

Higher melting point, rigid trans‑unsaturated behavior

Phase transition & packing geometry comparison with cis‑isomer

Trans‑fatty acid metabolism & toxicology research

Lower digestibility, distinct cardiac lipid profile

Age‑dependent metabolic response models & endpoint context

High‑purity analytical standard & derivative synthesis

Defined synthetic route, high purity trans‑isomer

Method‑specific purity verification & derivatization yield

• [1] DrugFuture. Brassidic Acid Chemical Data. View Source
• [2] Vollhardt, D. (2007). Effect of Unsaturation in Fatty Acids on the Main Characteristics of Langmuir Monolayers. The Journal of Physical Chemistry B, 111(16), 4021-4028. View Source
• [3] Rocquelin, G., Juaneda, P., Péleran, J. C., & Astorg, P. O. (1975). [Short term comparative study of effects of n-9 trans-docosenoic (brassidic) acid and n-9, cis-docosenoic (erucic) acid on the cardiac lipids of weanling rats]. Nutrition and Metabolism, 19(3-4), 113-126. View Source
• [4] Astorg, P. O. (1981). Heart lipidosis induced by short-term feeding of cis- or trans-docosenoic acids in weanling or 7-week-old rats. Annals of Nutrition and Metabolism, 25(4), 201-207. View Source
• [5] Litchfield, C. et al. (1972). Brassidic acid: Preparation from erucic acid and mechanism of elaidinization. Journal of the American Oil Chemists' Society, 49(7), 415-418. View Source
• [6] TAKASAGO PERFUMERY CO LTD. PREPARATION OF BRASSYLIC ACID DIESTER. Patent. View Source